Cas no 5441-12-3 (N-\u200bN-\u200bButyryl-\u200bd-\u200bglucosamine)

N-\u200bN-\u200bButyryl-\u200bd-\u200bglucosamine structure
5441-12-3 structure
Product Name:N-\u200bN-\u200bButyryl-\u200bd-\u200bglucosamine
CAS No:5441-12-3
MF:C10H19NO6
MW:249.26096367836
CID:941124
PubChem ID:9881405
Update Time:2025-04-19

N-\u200bN-\u200bButyryl-\u200bd-\u200bglucosamine Chemical and Physical Properties

Names and Identifiers

    • n-n-butyryl-d-glucosamine
    • 2-butanamido-2-deoxy-D-glucopyranose
    • 2-butyramido-2-deoxy-D-glucopyranose
    • 3-[[4-chloro-1-(3-chlorophenyl)-2,5-dioxo-pyrrol-3-yl]amino]-N-(2,6-dipropan-2-ylphenyl)-4-methyl-benzamide
    • 3-{[4-chloro-1-(3-chlorophenyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl]amino}-N-[2,6-di(propan-2-yl)phenyl]-4-methylbenzamide
    • AC1LUYUS
    • CTK2F6060
    • N-(2,4,5-trihydroxy-6-hydroxymethyl-tetrahydropyran-3-yl)butyramide
    • N-butanoylglucosa
    • N-butyryl glucosamine
    • N-butanoyl-D-glucosamine
    • N-((3R,4R,5S,6R)-2,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)butyramide
    • n-butyryl-d-glucosamine
    • N-((3R,4R,5S,6R)-2,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)butyramide; 2-(Butyrylamino)-2-deoxy-D-glucopyranose
    • 5441-12-3
    • SCHEMBL5160455
    • N-?N-?Butyryl-?d-?glucosamine
    • RPJMPMDUKSRLLF-MEVVYUPBSA-N
    • MFCD00059804
    • N-[(3R,4R,5S,6R)-2,4,5-trihydroxy-6-(hydroxymethyl)oxan-3-yl]butanamide
    • N-?((3R,?4R,?5S,?6R)?-?2,?4,?5-?Trihydroxy-?6-?(hydroxymethyl)?tetrahydro-?2H-?pyran-?3-?yl)?butyramide; 2-(Butyrylamino)-2-deoxy-D-glucopyranose
    • N-\u200bN-\u200bButyryl-\u200bd-\u200bglucosamine
    • Inchi: 1S/C10H19NO6/c1-2-3-6(13)11-7-9(15)8(14)5(4-12)17-10(7)16/h5,7-10,12,14-16H,2-4H2,1H3,(H,11,13)/t5-,7-,8-,9-,10?/m1/s1
    • InChI Key: RPJMPMDUKSRLLF-MEVVYUPBSA-N
    • SMILES: O1C([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)NC(CCC)=O)O

Computed Properties

  • Exact Mass: 249.12127
  • Monoisotopic Mass: 249.12123733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 119

Experimental Properties

  • PSA: 141.08

N-\u200bN-\u200bButyryl-\u200bd-\u200bglucosamine Pricemore >>

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abcr
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